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Compound of Interest

Compound Name: Fen1-IN-2

Cat. No.: B8471892 Get Quote

Essential Safety and Handling Guide for Fen1-
IN-2
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of Fen1-IN-2, a potent flap endonuclease 1 (FEN1) inhibitor. Adherence to these

guidelines is critical for ensuring laboratory safety and maintaining the integrity of your

research.

Product Information at a Glance
Fen1-IN-2 is a small molecule inhibitor of Flap endonuclease 1 (FEN1), a key enzyme in DNA

replication and repair.[1][2] Its inhibitory activity makes it a valuable tool in cancer research and

studies of DNA metabolism.[3]

Property Value Source

Molecular Formula C20H15N3O4S MedchemExpress

IC50 (FEN1) 3 nM [1]

IC50 (XPG) 226 nM [1]
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Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS), Fen1-IN-2 should be handled as a

potentially hazardous substance. The following PPE is mandatory when working with this

compound:

PPE Category Item Specification

Hand Protection Gloves
Nitrile or other chemical-

resistant gloves.

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Body Protection Laboratory Coat
A buttoned, long-sleeved lab

coat.

Respiratory Protection Fume Hood

All handling of the solid

compound and preparation of

solutions should be performed

in a certified chemical fume

hood.

Safe Handling and Operational Plan
3.1. Storage

Proper storage is crucial to maintain the stability and activity of Fen1-IN-2.

Condition Solid Form Stock Solution

-80°C 2 years 6 months

-20°C 1 year 1 month

Upon receipt, store the compound as recommended by the supplier. Aliquot stock solutions to

avoid repeated freeze-thaw cycles.
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3.2. Preparation of Stock Solutions

Fen1-IN-2 is typically dissolved in dimethyl sulfoxide (DMSO).

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

Pre-weigh: Tare a clean, dry microcentrifuge tube on an analytical balance.

Weigh Compound: Carefully weigh the desired amount of Fen1-IN-2 solid into the

microcentrifuge tube inside a chemical fume hood.

Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the tube to achieve a

10 mM concentration.

Dissolve: Vortex the solution until the compound is completely dissolved. Gentle warming

may be applied if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes and store at

-20°C or -80°C.

3.3. General Handling Workflow

The following workflow outlines the key steps for safely handling Fen1-IN-2 in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.medchemexpress.com/fen1-in-2.html
https://www.medchemexpress.com/fen1-in-1.html
https://www.kuickresearch.com/harnessing-fen1-inhibition-for-cancer-and-beyond-clinical
https://www.benchchem.com/product/b8471892#personal-protective-equipment-for-handling-fen1-in-2
https://www.benchchem.com/product/b8471892#personal-protective-equipment-for-handling-fen1-in-2
https://www.benchchem.com/product/b8471892#personal-protective-equipment-for-handling-fen1-in-2
https://www.benchchem.com/product/b8471892#personal-protective-equipment-for-handling-fen1-in-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8471892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8471892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

